Methyl 4-amino-3-methyl-5-nitrobenzoate

• IUPAC Name: methyl 4-amino-3-methyl-5-nitrobenzoate
• InChI: InChI=1S/C9H10N2O4/c1-5-3-6(9(12)15-2)4-7(8(5)10)11(13)14/h3-4H,10H2,1-2H3
• InChI Key: DCBDOCUUDHFUSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1N)[N+](=O)[O-])C(=O)OC
• Molecular Formula: C9H10N2O4
• DSSTOX Substance ID: DTXSID701280204
• Molecular Weight: 210.19 g/mol
• CAS RN: 668276-44-6

Description

“Methyl 4-amino-3-methyl-5-nitrobenzoate” is a chemical compound with the molecular formula C9H10N2O4. It has a molecular weight of 210.19.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H10N2O4/c1-5-7 (10)3-6 (9 (12)15-2)4-8 (5)11 (13)14/h3-4H,10H2,1-2H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a molecular weight of 210.19.

Scientific Research Applications

Molecular Structure and Hydrogen Bonding

Methyl 4-amino-3-methyl-5-nitrobenzoate exhibits a polarized structure in the nitroaniline portion. It forms hydrogen-bonded chains of edge-fused rings, which are important for understanding molecular interactions and crystal engineering. This compound can be transformed into methyl 1-(5-methyl-1H-pyrazol-3-yl)-1H-benzimidazole-5-carboxylate by reduction and ring formation, highlighting its versatility in chemical reactions and potential applications in material science (Portilla et al., 2007).

Synthesis in Organic Chemistry

The synthesis of 4-amino-3-nitrobenzoic acid methyl ester, a close derivative of this compound, involves a simple Fischer esterification reaction. This process is significant in organic chemistry education and research, providing insights into reaction mechanisms and synthesis strategies (Kam et al., 2020).

Improved Synthesis Methods

An improved method for synthesizing 4-butyrylamino-3-methyl-5-nitrobenzoate, a compound related to this compound, has been developed. This method demonstrates high yield and efficiency, highlighting the ongoing advancements in the synthesis of nitrobenzoate derivatives (Ren Li-jun, 2008).

Pharmaceutical Intermediates

Methyl 3-methyl-4-[(1-oxobuthyl)amino]-5-nitrobenzoate, a related compound, is synthesized from 3-methyl-4-nitrobenzoic acid. Its use as a pharmaceutical intermediate underlines the relevance of this compound in the pharmaceutical industry, particularly in the synthesis of complex molecules (He-Ying Xiao, 2007).

Chemical Properties and Environmental Transformations

Studies on the transformation of nitroaromatic compounds in sewage effluent, including derivatives of this compound, provide valuable insights into the environmental fate and biodegradation of these compounds. This research is crucial for understanding the environmental impact and safety of nitroaromatic compounds (Hallas & Alexander, 1983).

Synthesis routes and methods

Procedure details

500 mg (2.50 mmol) 4-Amino-3-methyl-5-nitro-benzoic acid were dissolved in a mixture of 8 mL CH2Cl2 and 2 mL MeOH. At 0° C. 1.3 mL of a 2 M trimethylsilyldiazomethane-solution in hexane were added. After 1 h at 0° C. the reaction mixture was allowed to warm to room temperature. The next day further 1.3 mL of a 2 M trimethylsilyldiazomethane-solution in hexane were added. After stirring for 3 h at room temperature a solution of 0.22 mL acetic acid in 1.8 mL CH2Cl2 was added dropwise to destroy excess trimethylsilyldiazomethane. The reaction mixture was concentrated under reduced pressure. The residue was digerated with heptane and the crystalline material was filtered off to give pure 4-Amino-3-methyl-5-nitro-benzoic acid methyl ester. Yield: 496 mg MS (ES+): m/e=211.